Cas no 874838-32-1 (5-Amino-2,3-difluorobenzoic acid)

• Product Name: 5-Amino-2,3-difluorobenzoic acid
• CAS No: 874838-32-1
• MF: C₇H₅F₂NO₂
• MW: 173.116908788681
• MDL: MFCD04972478
• CID: 1089913
• PubChem ID: 40427037
• Update Time: 2025-09-23

5-Amino-2,3-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2,3-difluorobenzoic acid
• YQXQZKKJAITNKW-UHFFFAOYSA-N
• AB21104
• AK141762
• SCHEMBL671650
• AS-60887
• CS-0111954
• ZJB83832
• AKOS012323299
• D70727
• MFCD04972478
• DTXSID80654227
• 874838-32-1
• FT-0707197
• EN300-147809
• 5-Amino-2,3-difluorobenzoicacid
• DB-332836

• MDL： MFCD04972478
• Inchi： 1S/C7H5F2NO2/c8-5-2-3(10)1-4(6(5)9)7(11)12/h1-2H,10H2,(H,11,12)
• InChI Key： YQXQZKKJAITNKW-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C=C1C(=O)O)N)F

Computed Properties

• Exact Mass: 173.02883473g/mol
• Monoisotopic Mass: 173.02883473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives